Cas no 89767-60-2 (N-{4-[(4-phenylpiperazin-1-yl)carbonyl]phenyl}benzamide)

• Product Name: N-{4-[(4-phenylpiperazin-1-yl)carbonyl]phenyl}benzamide
• CAS No: 89767-60-2
• MF: C₂₄H₂₃N₃O₂
• MW: 385.458325624466
• CID: 1944450
• PubChem ID: 56002
• Update Time: 2025-04-21

N-{4-[(4-phenylpiperazin-1-yl)carbonyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-phenylpiperazin-1-yl)carbonyl]phenyl}benzamide
• N-[4-(4-phenylpiperazine-1-carbonyl)phenyl]benzamide
• N~1~-{4-[(4-PHENYLPIPERAZINO)CARBONYL]PHENYL}BENZAMIDE
• AKOS003653491
• DTXSID40237873
• BENZAMIDE, N-(4-((4-PHENYL-1-PIPERAZINYL)CARBONYL)PHENYL)-
• N-(4-((4-Phenyl-1-piperazinyl)carbonyl)phenyl)benzamide
• 89767-60-2
• DTXCID90160364

• Inchi： 1S/C24H23N3O2/c28-23(19-7-3-1-4-8-19)25-21-13-11-20(12-14-21)24(29)27-17-15-26(16-18-27)22-9-5-2-6-10-22/h1-14H,15-18H2,(H,25,28)
• InChI Key： OUOLQDWUEUUXCM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 385.179027
• Monoisotopic Mass: 385.179027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.248
• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.662